Allyl ether
Allyl ether
Diallyl ether appears as a liquid with an odor of radishes. Less dense than water. May be toxic by ingestion, skin absorption, and inhalation, and may irritate skin and eyes. Vapors heavier than air. Used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
557-40-4
VCID:
VC21264258
InChI:
InChI=1S/C6H10O/c1-3-5-7-6-4-2/h3-4H,1-2,5-6H2
SMILES:
C=CCOCC=C
Molecular Formula:
C6H10O
(CH2=CHCH2)2O
C6H10O
(CH2=CHCH2)2O
C6H10O
Molecular Weight:
98.14 g/mol
Allyl ether
CAS No.: 557-40-4
Cat. No.: VC21264258
Molecular Formula: C6H10O
(CH2=CHCH2)2O
C6H10O
Molecular Weight: 98.14 g/mol
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Specification
| Description | Diallyl ether appears as a liquid with an odor of radishes. Less dense than water. May be toxic by ingestion, skin absorption, and inhalation, and may irritate skin and eyes. Vapors heavier than air. Used to make other chemicals. |
|---|---|
| CAS No. | 557-40-4 |
| Molecular Formula | C6H10O (CH2=CHCH2)2O C6H10O |
| Molecular Weight | 98.14 g/mol |
| IUPAC Name | 3-prop-2-enoxyprop-1-ene |
| Standard InChI | InChI=1S/C6H10O/c1-3-5-7-6-4-2/h3-4H,1-2,5-6H2 |
| Standard InChI Key | ATVJXMYDOSMEPO-UHFFFAOYSA-N |
| SMILES | C=CCOCC=C |
| Canonical SMILES | C=CCOCC=C |
| Boiling Point | 94.0 °C 94 °C |
| Flash Point | 20 °F (NFPA, 2010) -6 °C |
| Melting Point | -6.0 °C -6 °C |
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